Cas no 676623-27-1 (2-(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 676623-27-1
• MF: C₂₃H₂₂N₂O₄
• MW: 390.431786060333
• CID: 5319768
• PubChem ID: 167996855
• Update Time: 2025-06-08

2-(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(6-Hexyl-7-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-4(3H)-quinazolinone
• 2-(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one
• 676623-27-1

• Inchi： 1S/C23H22N2O4/c1-2-3-4-5-8-14-11-15-12-17(23(28)29-20(15)13-19(14)26)21-24-18-10-7-6-9-16(18)22(27)25-21/h6-7,9-13,16,26H,2-5,8H2,1H3
• InChI Key： NRZDNRVYDKHEIJ-UHFFFAOYSA-N
• SMILES： O1C(C(C2=NC(C3C=CC=CC3=N2)=O)=CC2=C1C=C(C(=C2)CCCCCC)O)=O

Computed Properties

• Exact Mass: 390.15795719g/mol
• Monoisotopic Mass: 390.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 628.1±65.0 °C(Predicted)
• pka: 7.91±0.20(Predicted)

Additional information on 2-(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 2-(6-Hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 676623-27-1)

The compound 2-(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 676623-27-1) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This chromen-quinazolinone hybrid combines the coumarin and quinazolinone scaffolds, both of which are well-known for their diverse biological activities. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In recent years, the demand for heterocyclic compounds like 676623-27-1 has surged, driven by their roles in drug discovery and material science. The 7-hydroxycoumarin moiety in this compound is notable for its fluorescence properties, making it valuable in bioimaging and molecular probes. Meanwhile, the dihydroquinazolinone fragment is associated with enzyme inhibition, particularly targeting kinases and other regulatory proteins. This dual functionality positions 2-(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one as a promising candidate for multitarget drug design.

The synthesis of CAS 676623-27-1 typically involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Key intermediates such as 6-hexyl-7-hydroxy-2H-chromen-2-one are often employed to construct the core structure. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce waste, aligning with the growing emphasis on sustainable synthesis in the chemical industry.

From a pharmacological perspective, this compound's bioavailability and metabolic stability are critical areas of study. Preliminary in vitro assays suggest moderate solubility in polar solvents, which could influence its drug-likeness profile. Researchers are also investigating its potential as a fluorescence-based sensor for detecting metal ions or biomolecules, leveraging the chromophore properties of the coumarin unit.

In the context of AI-driven drug discovery, 676623-27-1 has been featured in computational studies predicting its binding affinity to various protein targets. Tools like molecular docking and QSAR modeling have identified plausible interactions with anti-inflammatory and antioxidant pathways, sparking interest in its therapeutic potential for neurodegenerative diseases and oxidative stress conditions.

The compound's nomenclature, 2-(6-hexyl-7-hydroxy-2-oxo-2H-chromen-3-yl)-3,4-dihydroquinazolin-4-one, reflects its IUPAC naming conventions, emphasizing the hexyl side chain and ketone functionalities. For researchers, understanding these chemical descriptors is essential for accurate database searches and literature reviews. Synonyms and abbreviations, such as HQ-12 (used in some patent literature), further highlight its interdisciplinary relevance.

As the scientific community explores polypharmacology, compounds like CAS 676623-27-1 exemplify the shift toward multifunctional agents. Its hybrid architecture bridges gaps between traditional medicinal chemistry and modern precision medicine. Future directions may include nanocarrier formulations to enhance delivery or structure optimization to improve selectivity. With ongoing studies, this molecule could soon transition from bench to bedside, addressing unmet medical needs.